Cas no 2029040-91-1 (3-amino-1-2-(oxolan-3-yl)ethyl-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-2-(oxolan-3-yl)ethyl-1,2-dihydropyridin-2-one
• CAS No: 2029040-91-1
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 6176299
• PubChem ID: 165479837
• Update Time: 2025-06-23

3-amino-1-2-(oxolan-3-yl)ethyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-2-(oxolan-3-yl)ethyl-1,2-dihydropyridin-2-one
• 2029040-91-1
• EN300-1111168
• 3-amino-1-[2-(oxolan-3-yl)ethyl]-1,2-dihydropyridin-2-one

• Inchi： 1S/C11H16N2O2/c12-10-2-1-5-13(11(10)14)6-3-9-4-7-15-8-9/h1-2,5,9H,3-4,6-8,12H2
• InChI Key： CXYGYPKXYHWQQV-UHFFFAOYSA-N
• SMILES： O1CCC(C1)CCN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 208.121177757g/mol
• Monoisotopic Mass: 208.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 55.6Ų

Additional information on 3-amino-1-2-(oxolan-3-yl)ethyl-1,2-dihydropyridin-2-one

Introduction to 3-Amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one (CAS No. 2029040-91-1)

3-Amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one, with the CAS number 2029040-91-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the class of dihydropyridinones, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, particularly the presence of an amino group and an oxolan ring, make it a promising candidate for various pharmacological studies.

The chemical structure of 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one is characterized by a six-membered pyridine ring with a double bond and a ketone group, forming a dihydropyridinone moiety. The amino group at the 3-position and the oxolan ring attached to the ethyl chain at the 1-position contribute to its distinct properties. These structural elements are crucial for its biological activity and potential as a therapeutic agent.

Recent studies have shown that 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. Additionally, this compound has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress and damage.

In vivo studies have further validated these findings. Animal models of inflammatory diseases, such as arthritis and colitis, have shown significant reduction in inflammatory markers and improved disease outcomes when treated with 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one. These results suggest that this compound could be a valuable therapeutic option for treating inflammatory disorders.

Beyond its anti-inflammatory and antioxidant properties, 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one has also shown promise in neuroprotective applications. Preclinical studies have indicated that it can protect neurons from ischemic injury by reducing oxidative stress and inhibiting apoptosis. This makes it a potential candidate for the treatment of neurological conditions such as stroke and neurodegenerative diseases.

The pharmacokinetic profile of 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. It has been found to have good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for further development as an oral therapeutic agent.

Safety assessments have also been conducted to evaluate the potential toxicity of 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one. In vitro cytotoxicity assays using various cell lines have shown minimal cytotoxic effects at therapeutic concentrations. Additionally, in vivo toxicity studies in animal models have not reported any significant adverse effects at doses up to several times higher than the effective therapeutic dose.

The current research landscape is actively exploring the potential applications of 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one in various therapeutic areas. Ongoing clinical trials are evaluating its efficacy in treating inflammatory diseases and neurological disorders. Preliminary results from these trials are promising and suggest that this compound could become a valuable addition to the existing treatment options.

In conclusion, 3-amino-1-(2-(oxolan-3-yl)ethyl)-1,2-dihydropyridin-2-one (CAS No. 2029040-91-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As more studies are conducted and clinical trials progress, it is likely that this compound will play a significant role in advancing our understanding of disease mechanisms and developing new treatments for various conditions.